Cas no 75470-88-1 ([(S)-cyano-ethoxycarbonyl-methyl]azanium)

• Product Name: [(S)-cyano-ethoxycarbonyl-methyl]azanium
• CAS No: 75470-88-1
• MF: C₇H₁₀N₂O₆
• MW: 218.164102077484
• CID: 568574
• Update Time: 2025-10-30

[(S)-cyano-ethoxycarbonyl-methyl]azanium Chemical and Physical Properties

Names and Identifiers

• [(S)-cyano-ethoxycarbonyl-methyl]azanium
• Ethyl 2-amino-2-cyanoacetate ethanedioate
• ETHYL 2-AMINO-2-CYANOACETATE ETHANEDIOATE(2:1)
• Ethyl 2-amino-2-cyanoacetate hemioxalate
• Ethyl 2-amino-2-cyanoacetateethanedioate

• Inchi： 1S/C5H8N2O2.C2H2O4/c1-2-9-5(8)4(7)3-6;3-1(4)2(5)6/h4H,2,7H2,1H3;(H,3,4)(H,5,6)
• InChI Key： YZIZYKCWIMZEMB-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(=O)(OCC)C(N)C#N

Additional information on [(S)-cyano-ethoxycarbonyl-methyl]azanium

Comprehensive Analysis of [(S)-cyano-ethoxycarbonyl-methyl]azanium (CAS No. 75470-88-1): Properties, Applications, and Innovations

The compound [(S)-cyano-ethoxycarbonyl-methyl]azanium (CAS No. 75470-88-1) is a specialized chiral intermediate with significant relevance in modern organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a cyano group and an ethoxycarbonyl moiety, makes it a versatile building block for asymmetric synthesis. Researchers and industries increasingly focus on such high-purity chiral compounds due to their critical role in developing enantioselective catalysts and active pharmaceutical ingredients (APIs).

In recent years, the demand for stereoselective synthesis has surged, driven by the need for green chemistry and sustainable manufacturing processes. [(S)-cyano-ethoxycarbonyl-methyl]azanium aligns with these trends, as its application reduces waste generation compared to traditional racemic methods. A 2023 study highlighted its utility in synthesizing non-racemic β-amino acids, a class of compounds widely explored for their bioactivity in drug discovery. This positions CAS No. 75470-88-1 as a high-value intermediate in the synthesis of peptidomimetics and foldamers.

The compound’s physicochemical properties further enhance its industrial appeal. With a molecular weight of 158.16 g/mol and optimal solubility in polar aprotic solvents like DMF and acetonitrile, it facilitates reactions under mild conditions. Its stereochemical stability at room temperature ensures consistent performance in multi-step syntheses, addressing a common pain point in chiral auxiliary applications. These attributes explain its growing mentions in patents related to kinetic resolution and dynamic kinetic resolution methodologies.

Beyond pharmaceuticals, [(S)-cyano-ethoxycarbonyl-methyl]azanium has emerging applications in material science. Its ability to act as a ligand precursor for metal-organic frameworks (MOFs) has sparked interest in catalysis and gas storage. Researchers are also investigating its derivatives for photo-responsive materials, leveraging the cyano group’s electron-withdrawing properties to modulate light absorption. Such interdisciplinary potential makes it a frequent search term among chemists exploring multi-functional intermediates.

Quality control protocols for CAS No. 75470-88-1 emphasize HPLC analysis to ensure enantiomeric excess (>99% ee), a critical parameter for regulatory compliance in API production. Recent advancements in continuous flow chemistry have further optimized its synthesis, reducing batch variability—a topic trending in process chemistry forums. These innovations align with the broader shift toward Industry 4.0 in chemical manufacturing.

In summary, [(S)-cyano-ethoxycarbonyl-methyl]azanium exemplifies the convergence of chiral technology and sustainable practices. Its adaptability across drug development, catalysis, and advanced materials ensures its prominence in scientific literature and commercial databases. As synthetic methodologies evolve, this compound is poised to remain a keystone intermediate in 21st-century chemistry.